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Introduction

Angiogenesis, the formation of new blood vessels from pre-existing ones, is a critical process in

both normal physiological functions and pathological conditions such as tumor growth and

metastasis. The in vitro Matrigel tube formation assay is a widely used method to screen for

compounds that may promote or inhibit angiogenesis. This document provides a detailed

protocol for utilizing the Matrigel angiogenesis assay to evaluate the effects of Tanshinol B
(also known as Danshensu), a water-soluble active component isolated from Salvia miltiorrhiza.

Tanshinol B has been investigated for its potential anti-tumor activities, including its effects on

angiogenesis. Studies have shown that it can inhibit key processes in angiogenesis, such as

the migration and tube formation of human umbilical vein endothelial cells (HUVECs). The

primary mechanism of action appears to involve the downregulation of pro-angiogenic factors

like Vascular Endothelial Growth Factor (VEGF) and matrix metalloproteinases (MMPs).
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Parameter Cell Line Concentration Effect Reference

Tube Formation

Inhibition
HUVEC 4 µM

Significant

suppression of

VEGF-induced

tube formation

[1]

HUVEC 20 µM

Significant

suppression of

VEGF-induced

tube formation

[1]

Migration

Inhibition
HUVEC 0.5 µM

Significant

inhibition of

VEGF-induced

migration

[1]

HUVEC 5 µM

Significant

inhibition of

VEGF-induced

migration

[1]

Protein

Expression

Downregulation

B16F10

Melanoma Cells
5 µM

Significant

downregulation

of MMP-2, MMP-

9, and VEGF

[1]

B16F10

Melanoma Cells
50 µM

Significant

downregulation

of MMP-2, MMP-

9, and VEGF

[1]

Experimental Protocols
Materials and Reagents

Human Umbilical Vein Endothelial Cells (HUVECs)

Endothelial Cell Growth Medium (EGM-2)
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Fetal Bovine Serum (FBS)

Matrigel® Basement Membrane Matrix

Tanshinol B (Danshensu)

VEGF (Vascular Endothelial Growth Factor)

Phosphate Buffered Saline (PBS)

Trypsin-EDTA

96-well culture plates

Pipettes and sterile tips

Incubator (37°C, 5% CO2)

Inverted microscope with a camera

Image analysis software (e.g., ImageJ)

Matrigel Angiogenesis Assay Protocol
Matrigel Preparation:

Thaw Matrigel overnight at 4°C.

Using pre-cooled pipette tips, add 50 µL of Matrigel to each well of a pre-chilled 96-well

plate.

Ensure even distribution of the Matrigel across the well surface.

Incubate the plate at 37°C for 30-60 minutes to allow the Matrigel to solidify.

Cell Preparation and Seeding:

Culture HUVECs in EGM-2 medium until they reach 80-90% confluency.
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Starve the cells in a basal medium (without growth factors) for 4-6 hours prior to the assay.

Harvest the cells using Trypsin-EDTA and resuspend them in basal medium.

Perform a cell count and adjust the cell suspension to a concentration of 2 x 10^5

cells/mL.

Treatment with Tanshinol B:

Prepare stock solutions of Tanshinol B in a suitable solvent (e.g., DMSO or sterile water)

and dilute to final concentrations (e.g., 0.5, 4, 5, 20 µM) in basal medium.

Prepare control groups:

Negative Control: Basal medium only.

Positive Control: Basal medium with a known pro-angiogenic factor like VEGF (e.g., 20

ng/mL).

Add 100 µL of the cell suspension (2 x 10^4 cells) to each well of the Matrigel-coated

plate.

Immediately add 100 µL of the prepared Tanshinol B dilutions or control solutions to the

respective wells.

Incubation and Observation:

Incubate the plate at 37°C in a 5% CO2 incubator for 6-18 hours.

Monitor tube formation periodically using an inverted microscope.

Quantification of Tube Formation:

Capture images of the tube-like structures in each well.

Quantify angiogenesis by measuring parameters such as:

Total tube length
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Number of branch points

Number of loops

Use image analysis software for accurate and reproducible quantification.

Visualizations
Experimental Workflow
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Caption: Workflow for the Matrigel angiogenesis assay with Tanshinol B.
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Caption: Proposed mechanism of Tanshinol B's anti-angiogenic effect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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